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For Researchers, Scientists, and Drug Development Professionals

Introduction: Carquejol is a monoterpenoid based on the rare o-menthane skeleton and is a

distinctive component of the essential oil derived from the aerial parts of Baccharis trimera

(Less.) DC., a medicinal plant commonly known as Carqueja.[1][2] This plant is widely used in

popular medicine for treating various ailments, and its therapeutic effects are often attributed to

its rich composition of secondary metabolites, including flavonoids, polyphenols, and essential

oils.[2][3] Carquejol, along with its ester derivative carquejyl acetate, is a significant contributor

to the plant's aromatic profile and biological activity.[1]

The efficient extraction of Carquejol is a critical first step for research, quality control, and the

development of new therapeutic agents. This document provides detailed protocols for the

primary methods used to extract Carquejol-rich essential oil from Baccharis trimera: Steam

Distillation and Supercritical CO₂ (SC-CO₂) Extraction. A general protocol for conventional

solvent extraction is also included for broader applications.

Section 1: Experimental Protocols
Protocol 1: Steam Distillation
This traditional method is effective for extracting volatile compounds like Carquejol and is

suitable for producing essential oils. The process uses steam to vaporize the volatile

compounds, which are then condensed and collected.[4][5]

Materials and Equipment:
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Dried, aerial parts of Baccharis trimera

Grinder or mill (e.g., cutting mill)

Steam distillation unit (boiling flask, biomass flask, still head, condenser, receiver)[6]

Hot plate

Distilled water

Anhydrous sodium sulfate

Butylated hydroxytoluene (BHT) (optional, as a preservative)

Amber glass storage vials

Procedure:

Plant Material Preparation:

Use fully air-dried aerial parts of Baccharis trimera.[1]

Grind the plant material to a coarse powder to increase the surface area for efficient

extraction.

Apparatus Setup:

Assemble the steam distillation unit, ensuring all glass joints are securely sealed.[6]

Fill the boiling flask with distilled water to approximately two-thirds of its volume.[6]

Loosely pack the ground plant material into the biomass flask.[7]

Connect the boiling flask, biomass flask, and condenser. Ensure cold water is flowing

through the condenser, with the inlet at the bottom and the outlet at the top.[6]

Distillation:

Heat the boiling flask using the hot plate.[7]
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As water boils, steam will pass through the plant material, carrying the volatile essential

oils.[4]

The steam and oil vapor mixture will cool and condense in the condenser.

Collect the distillate, which consists of an aqueous layer (hydrosol) and an immiscible

essential oil layer, in the receiver.

Continue the process for a sufficient duration (typically 2-4 hours) to ensure complete

extraction.

Oil Separation and Preservation:

Carefully separate the essential oil layer from the hydrosol using a separatory funnel.

Dry the collected oil by adding a small amount of anhydrous sodium sulfate to remove

residual water.

For long-term storage, a preservative like BHT can be added. Store the final oil in a sealed

amber glass vial at 4°C to prevent degradation.[1]

Protocol 2: Supercritical CO₂ (SC-CO₂) Extraction
SC-CO₂ extraction is a modern, "green" technology that uses carbon dioxide above its critical

temperature and pressure as a solvent.[4][8] It is highly efficient and avoids the use of organic

solvents and high temperatures that can degrade compounds.[5]

Materials and Equipment:

Dried and milled aerial parts of Baccharis trimera

Supercritical fluid extraction system (e.g., Hewlett Packard 7680T module)[9]

High-purity liquid CO₂[9]

Extraction thimble/vessel

Collection vials
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n-hexane (for elution)[9]

Procedure:

Plant Material Preparation:

Dry and mill the aerial parts of the plant. A consistent, fine particle size (e.g., average

diameter of 5 x 10⁻⁴ m) is recommended for optimal extraction.[9]

Accurately weigh the powdered plant material and load it into the extraction vessel.[9]

Extraction Parameters Setup:

Set the desired extraction temperature and pressure on the SC-CO₂ system. Common

ranges for Baccharis trimera are 313.15 K to 343.15 K (40°C to 70°C) and 90 to 300 bar.

[3][9]

Set the CO₂ flow rate. A typical rate used in studies is 3.34 x 10⁻⁸ m³/s.[9]

Extraction Process:

Pump liquid CO₂ into the system, where it is heated and pressurized to a supercritical

state.

Allow the supercritical CO₂ to pass through the extraction vessel containing the plant

material. The Carquejol-rich oil will dissolve into the fluid.

The CO₂-oil mixture flows to a separator where the pressure is reduced, causing the CO₂

to return to a gaseous state and release the extracted oil.

Collection:

The extract is collected in vials. In some systems, the collected material is eluted from a

trap using a small amount of an organic solvent like n-hexane.[9]

If a solvent is used for elution, it should be removed under a gentle stream of nitrogen or

by rotary evaporation to yield the pure extract.
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Protocol 3: Conventional Liquid Solvent Extraction
(General Protocol)
This protocol describes a general method for extracting monoterpenes using organic solvents.

The choice of solvent is critical and depends on the polarity of the target compound.[10] For

monoterpenes like Carquejol, non-polar to moderately polar solvents are often effective.[11]

[12] This protocol requires optimization for specific applications.

Materials and Equipment:

Dried and milled aerial parts of Baccharis trimera

Extraction solvent (e.g., hexane, ethanol, ethyl acetate, dichloromethane)[10][11][12]

Soxhlet apparatus or an orbital shaker with flasks

Heating mantle (for Soxhlet)

Rotary evaporator

Filter paper and funnel

Procedure:

Plant Material Preparation:

Prepare the dried and milled plant material as described in the previous protocols.

Extraction (Maceration Method):

Place a known quantity of the plant powder into a flask.

Add the selected extraction solvent at a specific solid-to-solvent ratio (e.g., 1:10 w/v).

Seal the flask and place it on an orbital shaker at a controlled temperature (e.g., 25°C) for

a defined period (e.g., 24 hours).[13][14]

After maceration, filter the mixture to separate the extract from the solid plant residue.
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Extraction (Soxhlet Method):

Place the plant powder in a thimble and insert it into the Soxhlet extractor.

Fill the boiling flask with the chosen solvent and assemble the apparatus.

Heat the solvent to its boiling point. The solvent vapor will rise, condense, and drip onto

the plant material, extracting the compounds.

Allow the extraction to proceed for several cycles (e.g., 6-8 hours) until the solvent in the

siphon runs clear.

Solvent Removal:

Concentrate the filtered extract using a rotary evaporator under reduced pressure to

remove the solvent.[15]

The resulting crude extract contains Carquejol and other co-extracted compounds.

Section 2: Data Presentation
Table 1: Supercritical CO₂ Extraction Parameters and
Yields for Baccharis trimera Oil
This table summarizes the extraction yields obtained under various experimental conditions as

reported in the literature.
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Temperatur
e (K)

Temperatur
e (°C)

Pressure
(bar)

CO₂ Flow
Rate (m³/s)

Global Yield
(% w/w)

Reference(s
)

303.15 30 100 - 300 8.33 g/min * 0.34 - 2.07 [3]

313.15 40 100 - 300 8.33 g/min * 0.34 - 2.07 [3]

313.15 40 90 3.34 x 10⁻⁸ Not Specified [5][9][16]

323.15 50 90 3.34 x 10⁻⁸ 1.72 [5][9][16]

333.15 60 90 3.34 x 10⁻⁸ Not Specified [5][9][16]

343.15 70 90 3.34 x 10⁻⁸ 2.34 [5][9][16]

Note: Flow

rate was

reported in

g/min in this

study.

Table 2: Representative Composition of Baccharis
trimera Essential Oil
The concentration of Carquejol and its acetate can vary significantly depending on the plant's

origin and extraction method.

Compound Percentage in Oil (%) Reference(s)

Carquejyl Acetate 71.4 [1]

Carquejol 0.5 [1]

Section 3: Visualization of Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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